Cas no 53104-95-3 (4-Hydroxy-3-(trifluoromethoxy)benzaldehyde)

• Product Name: 4-Hydroxy-3-(trifluoromethoxy)benzaldehyde
• CAS No: 53104-95-3
• MF: C₈H₅F₃O₃
• MW: 206.118713140488
• MDL: MFCD04973780
• CID: 820665
• PubChem ID: 7018050
• Update Time: 2025-04-19

4-Hydroxy-3-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-(trifluoromethoxy)benzaldehyde
• alpha,alpha,alpha-Trifluorovanillin
• Benzaldehyde, 4-hydroxy-3-(trifluoromethoxy)-
• GPJSLRQIOKFRFL-UHFFFAOYSA-N
• STL557581
• BBL103771
• CL9012
• AM84216
• CM11994
• AS05604
• 4-Hydroxy-3-trifluoromethoxybenzaldehyde
• SY023030
• ST2411455
• W6760
• 4-oxidanyl-3
• MFCD04973780
• AC-30069
• SCHEMBL856737
• 4-hydroxy-3-(trifluoromethoxy)benzaldehyde, AldrichCPR
• AS-46168
• 53104-95-3
• DTXSID60426949
• DB-008405
• AKOS005257919
• CS-W015350

• MDL： MFCD04973780
• Inchi： 1S/C8H5F3O3/c9-8(10,11)14-7-3-5(4-12)1-2-6(7)13/h1-4,13H
• InChI Key： GPJSLRQIOKFRFL-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=C(C=O)C=1)O)(F)F

Computed Properties

• Exact Mass: 206.01900
• Monoisotopic Mass: 206.01907850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.473±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 76.7-78.2°C
• Boiling Point: 233.9±35.0 ºC (760 Torr),
• Flash Point: 95.3±25.9 ºC,
• Solubility: Very slightly soluble (0.91 g/l) (25 º C),
• Water Partition Coefficient: Insoluble in water.
• PSA: 46.53000
• LogP: 2.10330
• Sensitiveness: Air Sensitive

4-Hydroxy-3-(trifluoromethoxy)benzaldehyde Security Information

• Hazard Category Code： 22-36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：